Cas no 10188-69-9 (Ethanone,1-(5,6,7,8-tetrahydro-3-methyl-2-naphthalenyl)-)

Ethanone,1-(5,6,7,8-tetrahydro-3-methyl-2-naphthalenyl)- structure
10188-69-9 structure
Product Name:Ethanone,1-(5,6,7,8-tetrahydro-3-methyl-2-naphthalenyl)-
CAS No:10188-69-9
MF:C13H16O
MW:188.265543937683
CID:118423
PubChem ID:12835972
Update Time:2024-11-04

Ethanone,1-(5,6,7,8-tetrahydro-3-methyl-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(5,6,7,8-tetrahydro-3-methyl-2-naphthalenyl)-
    • 1-(3-methyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone
    • 2'-Acetonaphthone,5',6',7',8'-tetrahydro-3'-methyl- (6CI,7CI,8CI)
    • 6-Methyl-7-acetyltetralin
    • 6-ACETYL-7-METHYL-1,2,3,4-TETRAHYDRONAPHTHALENE
    • 10188-69-9
    • 1-(3-Methyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethan-1-one
    • AKOS006276992
    • DTXSID40511084
    • J-000508
    • Inchi: 1S/C13H16O/c1-9-7-11-5-3-4-6-12(11)8-13(9)10(2)14/h7-8H,3-6H2,1-2H3
    • InChI Key: QYNXCTFWIOMFMX-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C(C)=CC2=C(C=1)CCCC2

Computed Properties

  • Exact Mass: 188.12018
  • Monoisotopic Mass: 188.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 21
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

Ethanone,1-(5,6,7,8-tetrahydro-3-methyl-2-naphthalenyl)- Pricemore >>

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